Cas no 1361600-12-5 (C-(4,2',3',6'-Tetrachlorobiphenyl-2-yl)-methylamine)
C-(4,2',3',6'-Tetrachlorobiphenyl-2-yl)-methylamine Chemical and Physical Properties
Names and Identifiers
-
- C-(4,2',3',6'-Tetrachlorobiphenyl-2-yl)-methylamine
-
- Inchi: 1S/C13H9Cl4N/c14-8-1-2-9(7(5-8)6-18)12-10(15)3-4-11(16)13(12)17/h1-5H,6,18H2
- InChI Key: LFJGQPDNUNIQFM-UHFFFAOYSA-N
- SMILES: ClC1C(=CC=C(C=1C1C=CC(=CC=1CN)Cl)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 276
- XLogP3: 4.8
- Topological Polar Surface Area: 26
C-(4,2',3',6'-Tetrachlorobiphenyl-2-yl)-methylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011010601-250mg |
C-(4,2',3',6'-Tetrachlorobiphenyl-2-yl)-methylamine |
1361600-12-5 | 97% | 250mg |
494.40 USD | 2021-07-04 | |
| Alichem | A011010601-500mg |
C-(4,2',3',6'-Tetrachlorobiphenyl-2-yl)-methylamine |
1361600-12-5 | 97% | 500mg |
839.45 USD | 2021-07-04 | |
| Alichem | A011010601-1g |
C-(4,2',3',6'-Tetrachlorobiphenyl-2-yl)-methylamine |
1361600-12-5 | 97% | 1g |
1,504.90 USD | 2021-07-04 |
C-(4,2',3',6'-Tetrachlorobiphenyl-2-yl)-methylamine Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on C-(4,2',3',6'-Tetrachlorobiphenyl-2-yl)-methylamine
Research Brief on C-(4,2',3',6'-Tetrachlorobiphenyl-2-yl)-methylamine (CAS: 1361600-12-5): Recent Advances and Applications
The compound C-(4,2',3',6'-Tetrachlorobiphenyl-2-yl)-methylamine (CAS: 1361600-12-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chlorinated biphenyl derivative, characterized by its unique structural and chemical properties, is being explored for its potential applications in drug discovery, environmental toxicology, and neuropharmacology. Recent studies have focused on its synthesis, mechanism of action, and biological effects, providing valuable insights into its therapeutic and toxicological profiles.
One of the key areas of research involves the compound's interaction with cellular receptors and enzymes. Preliminary findings suggest that C-(4,2',3',6'-Tetrachlorobiphenyl-2-yl)-methylamine may modulate neurotransmitter systems, particularly those involving dopamine and serotonin. This has sparked interest in its potential use as a lead compound for developing novel psychotropic agents. However, its environmental persistence and potential toxicity, akin to other polychlorinated biphenyls (PCBs), necessitate thorough evaluation to ensure safety and efficacy.
Recent synthetic advancements have enabled the production of C-(4,2',3',6'-Tetrachlorobiphenyl-2-yl)-methylamine with higher purity and yield, facilitating more detailed pharmacological studies. Researchers have employed advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to characterize its structure and confirm its identity. These methodological improvements have been critical in elucidating the compound's stability and reactivity under various physiological conditions.
In vitro and in vivo studies have provided preliminary evidence of the compound's biological activity. For instance, experiments conducted on neuronal cell lines have demonstrated its ability to influence synaptic transmission, although the exact mechanisms remain under investigation. Additionally, its metabolic pathways and potential bioaccumulation are being studied to assess environmental and health risks. These studies are essential for understanding the compound's long-term effects and for guiding its potential applications in medicine.
Despite the promising findings, challenges remain in the development of C-(4,2',3',6'-Tetrachlorobiphenyl-2-yl)-methylamine as a therapeutic agent. Issues such as its solubility, bioavailability, and potential side effects need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists are crucial to overcoming these hurdles and unlocking the compound's full potential.
In conclusion, C-(4,2',3',6'-Tetrachlorobiphenyl-2-yl)-methylamine (CAS: 1361600-12-5) represents a compound of significant interest in chemical biology and pharmaceutical research. Its unique properties and biological activities offer opportunities for drug development, while its environmental and toxicological profiles highlight the need for careful evaluation. Continued research and interdisciplinary collaboration will be key to advancing our understanding of this compound and its applications.
1361600-12-5 (C-(4,2',3',6'-Tetrachlorobiphenyl-2-yl)-methylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)